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CAS No.: 31295-56-4
Cat. No.: B1213657
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Executive Summary

2,6,11-Trimethyldodecane (CAS 31295-56-4) is a highly branched isoprenoid alkane often
encountered as a petrochemical biomarker, a specialized lubricant component, or a trace
impurity in pharmaceutical solvents. Unlike linear

-alkanes which are rapidly mineralized in the environment, the methyl branching at positions 2,
6, and 11 creates significant steric hindrance, rendering this molecule recalcitrant to standard
biodegradation pathways.

This guide provides a definitive technical analysis of its environmental partitioning, metabolic
bottlenecks, and required analytical protocols.[1] It is designed to support Environmental Risk
Assessments (ERA) and REACH compliance dossiers.[2]

Physicochemical Profile & Partitioning Logic

The environmental fate of 2,6,11-trimethyldodecane is dictated by its high hydrophobicity and
volatility profile. It functions as a "Type 1" immobile organic in soil matrices but a semi-volatile
organic compound (SVOC) in atmospheric contexts.[2]
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Table 1: Physicochemical Constants

Environmental

Property Value Source/Method L
Implication
Base structure for
Molecular Formula PubChem o ]
oxidation potential.[2]
] Defines diffusion
Molecular Weight 212.42 g/mol Calculated o
coefficients.[2]
_ Classifies as SVOC,;
N ) Experimental (760 ) )
Boiling Point 247.8°C persistent in hot
mmHg) )
environments.[2]
Slow volatilization
from dry surfaces;
Vapor Pressure ~0.04 mmHg (25°C) Extrapolated
faster from water
(Henry's Law).[2]
Effectively insoluble;
N Est.[2] (LogKow forms surface films or
Water Solubility < 0.005 mg/L )
based) adsorbs to sediment.
[2]
High potential for
sorption to soil organic
Log ~7.5 Calculated (Crippen) carbon (
)[2]
Rapid volatilization
Est.[2] (Bond
Henry's Law Const. ~2.5 atm-m3/mol from shallow water

contribution)

bodies.[2]

Environmental Compartment Prediction (Fugacity Level

1)

Based on the Log
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> 5, >90% of the compound will partition into soil and sediment if released into a terrestrial or
aquatic environment. The remaining fraction will largely reside in the atmosphere due to
volatilization, with negligible amounts remaining dissolved in the water column.

Biotic Degradation Mechanisms

The critical differentiator for 2,6,11-trimethyldodecane is its resistance to

-oxidation.[2] Linear alkanes are degraded via terminal oxidation followed by sequential
cleavage of two-carbon units (Acetyl-CoA).[2] However, the methyl groups at positions 2, 6,
and 11 block this process.

The Metabolic Blockade

Microbial degradation (e.g., by Rhodococcus or Mycobacterium spp.) proceeds via the
following mechanism:

» -Oxidation: A monooxygenase attacks the terminal methyl group (C1 or C12), converting it to
a primary alcohol, then an aldehyde, and finally a fatty acid.

» -Oxidation Initiation: The organism attempts to cleave Acetyl-CoA units.[2]

 Steric Inhibition: When the enzyme complex reaches the methylated carbon (e.g., C2 or C6),
the methyl group prevents the formation of the required keto-acyl intermediate.

e Resolution: The organism must employ

-oxidation (decarboxylation) or specific isomerization to bypass the branch, significantly
slowing the half-life (

) compared to

-pentadecane.[2]

Visualization: Metabolic Pathway & Blockade

The following diagram illustrates the divergence between rapid linear degradation and the
stalled pathway of 2,6,11-trimethyldodecane.
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2,6,11-Trimethyldodecane
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Caption: Pathway illustrating the metabolic bottleneck caused by methyl branching, requiring
specialized rescue pathways.

Abiotic Transformations

While biotic degradation is the primary sink in soil, abiotic factors dominate in the atmosphere.

Atmospheric Oxidation

Upon volatilization, 2,6,11-trimethyldodecane reacts with hydroxyl radicals (
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)

e Mechanism: Hydrogen abstraction from tertiary carbons (the C-H bond at the methyl branch
is weaker).[2]

o Half-life: Estimated at 12—24 hours in sunlight.[2]

e Products: Formation of secondary organic aerosols (SOAs), ketones, and short-chain
aldehydes.

Hydrolysis & Photolysis[2]

» Hydrolysis:Negligible. The molecule lacks hydrolyzable functional groups (esters, amides).

» Direct Photolysis:Negligible. Saturated alkanes do not absorb light in the UV-visible spectrum
(>290 nm).[2]

Experimental Protocols for Fate Analysis

To validate the environmental persistence of this compound, standard BOD (Biochemical
Oxygen Demand) tests are insufficient due to volatility and solubility issues. The following
protocol is adapted from OECD 301F / 1SO 10634 for poorly soluble, volatile substances.

Protocol: Respirometric Biodegradation Assay (Closed
Bottle)

Objective: Determine the mineralization percentage over 28 days while preventing evaporative
loss.

Materials:

Inoculum: Activated sludge from a wastewater treatment plant (washed 3x).

Test Substance: 2,6,11-Trimethyldodecane (High Purity >98%).

Carrier: Inert silica gel or silicone oil (to increase surface area availability without toxicity).[2]

System: Manometric Respirometer (e.g., OxiTop®) or Headspace GC vials.[2]
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Workflow:
o Emulsification (Critical Step):
o Do not add the alkane directly to water; it will float and volatilize.[2]
o Adsorb 100 mg of 2,6,11-TMDD onto 500 mg of inert silica gel.
o Suspend this mixture in the mineral medium.
* Incubation:
o Temperature: 22°C + 1°C.[2]
o Duration: 28 to 60 days (extended due to recalcitrance).[2]
o Darkness: To prevent algal growth.[2]
o Sampling & Analysis:
o Respirometry: Continuous monitoring of

consumption.[2]

o Headspace GC-MS: At Day 0, 14, and 28. Extract the entire bottle content using
Hexane/Dichloromethane (1:1) to recover sorbed residues.[2]

 Validity Criteria:
o Reference compound (

-hexadecane) must reach >60% degradation by Day 14.[2]

o Sterile control (poisoned with

) must show <10% loss (verifies abiotic loss vs. biodegradation).[2]

Visualization: Analytical Logic Flow
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Caption: Extraction and quantification workflow for trace analysis of hydrophobic alkanes.

Regulatory & Safety Implications
PBT Assessment (Persistence, Bioaccumulation,
Toxicity)[3]

» Persistence (P): Likely High.[2] The branching prevents rapid degradation, potentially
exceeding the 60-day threshold in marine sediment.[2]

» Bioaccumulation (B):High.[2] Log

~7.5 suggests high uptake in lipids.[2] However, metabolic biotransformation (slow oxidation)
often prevents the massive biomagnification seen in chlorinated compounds (PCBs).[2]

o Toxicity (T): Generally Low acute toxicity.[2] The primary hazard is physical (aspiration)

rather than systemic toxicity.[2]

Recommendation for Drug Development

If 2,6,11-trimethyldodecane is identified as an impurity in a drug substance:
o Calculate PDE (Permitted Daily Exposure): Based on aliphatic hydrocarbon toxicity data.

o Environmental Assessment: If the Estimated Environmental Concentration (EEC) exceeds 1
ppb, a Tier 2 biodegradation study (as described above) is mandatory.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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